N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide

• IUPAC Name: N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• InChI: InChI=1S/C16H15N5O4S2/c22-15(13-10-14-21(19-13)7-1-8-25-14)18-11-2-4-12(5-3-11)27(23,24)20-16-17-6-9-26-16/h2-6,9-10H,1,7-8H2,(H,17,20)(H,18,22)
• InChI Key: ITVFMRYTKRGKHU-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC(=N2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CS4)OC1
• Molecular Formula: C16H15N5O4S2
• Molecular Weight: 405.5 g/mol

Description

The compound “N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide” belongs to the class of organic compounds known as benzenesulfonamides. These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives has been described. The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR, and elemental).

Molecular Structure Analysis

The molecular structures of similar compounds have been confirmed by their physicochemical properties and spectroanalytical data (NMR, IR, and elemental).

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For instance, N-(4-(4-(methylsulfonyl)phenyl)-5-phenylthiazol-2-yl)benzenesulfonamide derivatives have been synthesized and investigated for their antibacterial activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the 1H-NMR, 13C-NMR, and IR spectra of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives have been reported.

Scientific Research Applications

Antimicrobial Activity

• Thiazole derivatives have been investigated for their antimicrobial potential. .
• .

Anticancer Properties

• Thiazole-based compounds have shown promise as anticancer agents. .

Cell-Penetrating Peptide Complexes

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Drug Resistance Reversal

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Mechanism of Action

Target of Action

It’s known that thiazole and sulfonamide groups, which are part of the compound, have known antibacterial activity .

Mode of Action

The compound, in conjunction with a cell-penetrating peptide octaarginine, displays potent antibacterial activity against both Gram-negative and Gram-positive bacteria . The octaarginine–drug complex displays faster killing-kinetics towards bacterial cells, creates pores in the bacterial cell membranes .

Biochemical Pathways

The creation of pores in bacterial cell membranes suggests that it disrupts the integrity of the bacterial cell wall, leading to cell death .

Result of Action

The result of the compound’s action is the death of bacterial cells. It achieves this by creating pores in the bacterial cell membranes, leading to cell lysis . The compound displays potent antibacterial activity against both Gram-negative and Gram-positive bacteria .

Action Environment

The compound’s antibacterial activity is evident in both gram-negative and gram-positive bacteria, suggesting that it may be effective in a variety of biological environments .

Future Directions

The future directions of research on similar compounds could involve further investigation of their antibacterial and anticancer activities. For instance, N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives have shown promising antimicrobial and antiproliferative activities. Further studies could also explore the potential of these compounds as lead compounds for rational drug designing.